Cas no 821776-97-0 (Benzonitrile, 4-(hexylmethylamino)-2-nitro-)

• Product Name: Benzonitrile, 4-(hexylmethylamino)-2-nitro-
• CAS No: 821776-97-0
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• CID: 697279
• PubChem ID: 71419901
• Update Time: 2025-04-19

Benzonitrile, 4-(hexylmethylamino)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(hexylmethylamino)-2-nitro-
• 4-(hexylmethylamino)-2-nitroBenzonitrile
• 4-[hexyl(methyl)amino]-2-nitrobenzonitrile
• 821776-97-0
• DTXSID60839116
• FT-0756253

• Inchi： 1S/C14H19N3O2/c1-3-4-5-6-9-16(2)13-8-7-12(11-15)14(10-13)17(18)19/h7-8,10H,3-6,9H2,1-2H3
• InChI Key： MCZNCMPRXPCLLR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C#N)C=CC(=C1)N(C)CCCCCC)=O

Computed Properties

• Exact Mass: 261.147726857g/mol
• Monoisotopic Mass: 261.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 72.8Ų